1-Acetylindolin-3-one
Overview
Description
1-Acetylindolin-3-one, also known as 1-acetyl-1,2-dihydro-3H-indol-3-one, is a chemical compound with the molecular formula C10H9NO2 . It has a molecular weight of 175.19 .
Synthesis Analysis
The synthesis of 1-Acetylindolin-3-one has been reported in several studies. For instance, a highly diastereo- and enantioselective domino Michael/Henry reaction of 1-acetylindolin-3-ones with o-formyl-(E)-β-nitrostyrenes was catalyzed by low loading of a quinine-derived amine-squaramide . Another study reported an organocatalytic asymmetric Michael addition of 1-acetylindolin-3-ones to α,β-unsaturated aldehydes .
Molecular Structure Analysis
The InChI code for 1-Acetylindolin-3-one is 1S/C10H9NO2/c1-7(12)11-6-10(13)8-4-2-3-5-9(8)11/h2-6,13H,1H3 . This code provides a specific representation of the molecule’s structure.
Chemical Reactions Analysis
1-Acetylindolin-3-one has been used in various chemical reactions. For example, it has been used in a domino Michael/Henry reaction with o-formyl-(E)-β-nitrostyrenes . It has also been used in an organocatalytic asymmetric Michael addition to unsaturated α-ketoesters .
Physical And Chemical Properties Analysis
1-Acetylindolin-3-one is a solid substance . It should be stored in a dry environment at 2-8°C .
Scientific Research Applications
Pharmacology: Antitumor Properties
1-Acetylindolin-3-one: has shown promise in pharmacology due to its antitumor properties. It acts by inhibiting various kinase families, which are often implicated in the growth and spread of cancer cells . This compound is being studied for its potential use in cancer therapy, particularly in targeted treatments that aim to halt the proliferation of malignant cells without harming healthy tissue.
Material Science: Heterocyclic Building Blocks
In material science, 1-Acetylindolin-3-one serves as a heterocyclic building block. Its structure is integral in the synthesis of complex organic compounds used in the development of new materials . These materials may have applications ranging from electronics to coatings, where the properties of indolin-3-one derivatives can impart unique characteristics like conductivity or resistance to degradation.
Chemical Synthesis: Nucleophilic Intermediates
The compound is utilized in chemical synthesis as a nucleophilic intermediate. It’s particularly valuable in the construction of C2-quaternary indolin-3-one skeletons, which are prevalent in a variety of biologically active natural products and synthetic pharmaceuticals . Its role in facilitating the synthesis of complex molecules makes it a staple in medicinal chemistry research.
Analytical Chemistry: Chromatography and Spectroscopy
1-Acetylindolin-3-one: is used in analytical chemistry, where it can be analyzed using techniques like NMR, HPLC, LC-MS, and UPLC . These methods allow for the detailed characterization of the compound, which is essential for quality control, purity assessment, and the study of its physicochemical properties.
Life Sciences: Biological Studies
In life sciences, this compound is part of studies exploring its biological activity. Its high GI absorption and BBB permeant properties suggest it could be developed into a drug with effective systemic and central nervous system availability . Research in this field aims to understand how 1-Acetylindolin-3-one interacts with biological systems at the molecular level.
Chromatography: Purification and Analysis
Lastly, 1-Acetylindolin-3-one plays a role in chromatography. It can be used as a standard or reference compound in the purification process of other substances. Its clear and distinct chromatographic profile aids in the analysis of complex mixtures, helping to identify and quantify various components .
Safety and Hazards
1-Acetylindolin-3-one is classified under GHS07 for safety. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Mechanism of Action
Mode of Action
The mode of action of 1-Acetylindolin-3-one involves its interaction with its targets, leading to changes in the biochemical pathways. In one study, it was found that 1-Acetylindolin-3-one reacted in the presence of the Brettphos ligand, leading to the formation of a desired product . .
Biochemical Pathways
1-Acetylindolin-3-one has been implicated in various biochemical pathways. For instance, it has been used in the synthesis of nucleophilic 2-monoarylated indole-3-ones via palladium-catalyzed direct C (sp3)–H arylation of indole-3-ones with aryl halides
Pharmacokinetics
It has been suggested that 1-acetylindolin-3-one has high gastrointestinal absorption and is bbb permeant
Result of Action
It has been suggested that 1-acetylindolin-3-one has potential antitumor properties
properties
IUPAC Name |
1-acetyl-2H-indol-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7(12)11-6-10(13)8-4-2-3-5-9(8)11/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUMJJQZNOVOCGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(=O)C2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20337123 | |
Record name | 1-acetylindolin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20337123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetylindolin-3-one | |
CAS RN |
16800-68-3 | |
Record name | 1-acetylindolin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20337123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ACETYL-1,2-DIHYDRO-3H-INDOL-3-ONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.